1,5-Dioxaspiro[5.5]undecane, 8,8,10-trimethyl-

• CAS No.: 67845-35-6
• Molecular Formula: C12H22O2
• Molecular Weight: 198.30 g/mol
• IUPAC Name: 8,10,10-trimethyl-1,5-dioxaspiro[5.5]undecane
• InChI: InChI=1S/C12H22O2/c1-10-7-11(2,3)9-12(8-10)13-5-4-6-14-12/h10H,4-9H2,1-3H3
• InChI Key: WMQPHZWRWIPBFD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC2(C1)OCCCO2)(C)C

Description

1,5-Dioxaspiro[5.5]undecane, 8,8,10-trimethyl- is a spiro compound characterized by a unique structure where two oxygen atoms are incorporated into a spirocyclic framework. This compound is part of a broader class of spiro compounds known for their intriguing conformational and configurational properties .

Preparation Methods

The synthesis of 1,5-Dioxaspiro[5.5]undecane, 8,8,10-trimethyl- involves the reaction of appropriate ketones with diols under acidic conditions to form the spirocyclic structure. The reaction typically requires refluxing the reactants in ethanol for several hours . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1,5-Dioxaspiro[5.5]undecane, 8,8,10-trimethyl- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents like lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, particularly at the spirocyclic carbon atoms, using reagents like halogens or alkylating agents.

Scientific Research Applications

1,5-Dioxaspiro[5.5]undecane, 8,8,10-trimethyl- has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex spiro compounds.

Biology: The compound’s unique structure makes it a subject of study in understanding molecular interactions and conformational dynamics.

Medicine: Research is ongoing into its potential use in drug development due to its stability and reactivity.

Industry: It is used in the production of polymers and other materials with specific mechanical and chemical properties.

Mechanism of Action

The mechanism by which 1,5-Dioxaspiro[5.5]undecane, 8,8,10-trimethyl- exerts its effects involves interactions with various molecular targets. The spirocyclic structure allows for unique binding interactions with enzymes and receptors, influencing pathways related to its chemical reactivity and stability .

Comparison with Similar Compounds

1,5-Dioxaspiro[5.5]undecane, 8,8,10-trimethyl- can be compared with other spiro compounds such as:

1,3-Dioxane-1,3-dithiane spiranes: These compounds have similar spirocyclic structures but differ in the heteroatoms present.

Bis(1,3-oxathiane) spiranes: These compounds also feature spirocyclic frameworks but with different substituents and reactivity profiles.

The uniqueness of 1,5-Dioxaspiro[5.5]undecane, 8,8,10-trimethyl- lies in its specific substituents and the resulting chemical properties, making it a valuable compound in various fields of research and industry.